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Technical Support Center: Prolylrapamycin
(Torkinib)
Welcome to the technical support center for Prolylrapamycin (Torkinib). This resource

provides troubleshooting guides and frequently asked questions (FAQs) to help researchers,

scientists, and drug development professionals effectively use Prolylrapamycin in cell culture

experiments and prevent its degradation.

Frequently Asked Questions (FAQs)
Q1: What is Prolylrapamycin (Torkinib), and how does it work?

Prolylrapamycin, also known as Torkinib or PP242, is a potent and selective ATP-competitive

inhibitor of the mTOR (mechanistic Target of Rapamycin) kinase.[1][2] Unlike rapamycin, which

primarily inhibits mTOR Complex 1 (mTORC1), Prolylrapamycin inhibits both mTORC1 and

mTORC2.[2][3] This dual inhibition blocks the phosphorylation of downstream targets of both

complexes, such as S6 Kinase (S6K) for mTORC1 and Akt at Serine 473 for mTORC2, making

it a powerful tool for studying the mTOR signaling pathway.[4] The mTOR pathway is a central

regulator of cell growth, proliferation, metabolism, and survival.[5][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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